![molecular formula C7H7N3O B2609696 5-Methylpyrazolo[1,5-a]pyrazin-4-one CAS No. 1454587-95-1](/img/structure/B2609696.png)
5-Methylpyrazolo[1,5-a]pyrazin-4-one
Description
“5-Methylpyrazolo[1,5-a]pyrazin-4-one” is a chemical compound that belongs to the class of pyrazolo-pyrazines . It is a derivative of a biheteroaromatic system and serves as a basic substrate for various synthetic transformations aimed at creating biologically active compounds .
Synthesis Analysis
The synthesis of “5-Methylpyrazolo[1,5-a]pyrazin-4-one” involves palladium-catalyzed carbonylation of 4-chloropyrazolo[1,5-a]-pyrazines at elevated pressure . The process also involves the conversion of nitrile intermediates to the corresponding amidoximes and amidines .Molecular Structure Analysis
The molecular structure of “5-Methylpyrazolo[1,5-a]pyrazin-4-one” can be represented by the InChI code:1S/C8H10N4O.ClH/c1-11-2-3-12-7 (8 (11)13)6 (4-9)5-10-12;/h2-3,5H,4,9H2,1H3;1H . This indicates that the compound consists of carbon ©, hydrogen (H), nitrogen (N), and oxygen (O) atoms. Chemical Reactions Analysis
“5-Methylpyrazolo[1,5-a]pyrazin-4-one” is involved in various chemical reactions. For instance, it reacts regioselectively with N-iodosuccinimide in the presence of N-methylmorpholine to form 7-iodo derivatives . These derivatives can then undergo carbonylation under pressure in a methanol solution to yield methyl 4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-7-carboxylates .Physical And Chemical Properties Analysis
The physical form of “5-Methylpyrazolo[1,5-a]pyrazin-4-one” is a powder . It has a molecular weight of 214.65 . The compound is stored at room temperature .Safety and Hazards
The safety information for “5-Methylpyrazolo[1,5-a]pyrazin-4-one” indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
IUPAC Name |
5-methylpyrazolo[1,5-a]pyrazin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O/c1-9-4-5-10-6(7(9)11)2-3-8-10/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHRDMZHJVKUMAJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN2C(=CC=N2)C1=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methylpyrazolo[1,5-a]pyrazin-4-one | |
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